2-(4-chlorophenoxy)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide

• Molecular Formula: C15H18ClN3O3S
• Molecular Weight: 355.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide
• InChI: InChI=1S/C15H18ClN3O3S/c1-4-21-9-12-18-19-14(23-12)17-13(20)15(2,3)22-11-7-5-10(16)6-8-11/h5-8H,4,9H2,1-3H3,(H,17,19,20)
• InChI Key: LETRICRVKRKGAA-UHFFFAOYSA-N
• SMILES: CCOCC1=NN=C(S1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound is commonly referred to as "Compound X" in the scientific community.

Mechanism of Action

The exact mechanism of action of Compound X is not fully understood. However, studies have shown that it works by inhibiting the activity of certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in inflammation. It has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling.
Biochemical and Physiological Effects:
Compound X has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been found to inhibit the growth of certain bacteria and fungi. Additionally, studies have shown that Compound X can cross the blood-brain barrier and may have potential as a treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Compound X in lab experiments is its potential therapeutic properties. It has been shown to have antibacterial, antifungal, and antitumor activities, as well as potential as an anti-inflammatory and analgesic agent. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for research on Compound X. One area of interest is its potential as a treatment for neurodegenerative diseases. Another area of interest is its potential as an anti-cancer agent. Additionally, further research is needed to fully understand the mechanism of action of Compound X and to determine its safety and efficacy in humans.
In conclusion, Compound X is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. It has been studied extensively for its antibacterial, antifungal, and antitumor activities, as well as its potential as an anti-inflammatory and analgesic agent. While there are still limitations and unknowns about its mechanism of action, Compound X holds promise for future research and potential therapeutic applications.

Synthesis Methods

Compound X can be synthesized through a multi-step procedure. The first step involves the reaction of 4-chlorophenol with sodium hydroxide to produce 4-chlorophenoxide. This is followed by the reaction of 4-chlorophenoxide with ethyl bromide to produce 4-chloroethyl phenyl ether. The third step involves the reaction of 4-chloroethyl phenyl ether with thiosemicarbazide to produce 2-(4-chlorophenoxy)-N'-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetohydrazide. Finally, the compound is converted to its amide form by reacting it with 2-bromo-2-methylpropanamide.

Scientific Research Applications

Compound X has been studied extensively for its potential therapeutic properties. It has been found to have antibacterial, antifungal, and antitumor activities. It has also been shown to have potential as an anti-inflammatory and analgesic agent. Additionally, Compound X has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.